Cas no 67398-34-9 ((1-Phenyl-ethyl)thiourea)

• Product Name: (1-Phenyl-ethyl)thiourea
• CAS No: 67398-34-9
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD00729524
• CID: 1716130
• PubChem ID: 2725262
• Update Time: 2025-04-21

(1-Phenyl-ethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-phenylethylthiourea
• CCG-259
• (1-Phenyl-aethyl)-thioharnstoff
• N-(1-phenylethyl)thiourea
• (1-phenyl-ethyl)-thiourea
• AC1MBGIV
• NSC5351
• AC1Q2BLT
• phenylethyl-thiourea
• CTK2F4050
• STL412555
• Z56913099
• (1-phenylethyl)thiourea
• AKOS016050206
• 1-(1-phenylethyl)thiourea
• NSC-5351
• HMS1783K07
• AB01317026-02
• NCGC00321536-01
• DS-003161
• AG-219/30881055
• DTXSID80369369
• 67398-34-9
• CS-0212957
• SCHEMBL4037544
• MFCD00729524
• AB-601/30964042
• EN300-05812
• F88118
• BS-29327
• AKOS001051569
• DB-018653
• alpha-methylbenzylthiourea
• (1-Phenyl-ethyl)thiourea

• MDL： MFCD00729524
• Inchi： 1S/C9H12N2S/c1-7(11-9(10)12)8-5-3-2-4-6-8/h2-7H,1H3,(H3,10,11,12)
• InChI Key： XTFIWYQHNZIYCQ-UHFFFAOYSA-N
• SMILES： S=C(N)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07226
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05
• LogP: 2.67200